Cas no 771579-26-1 (Propanedioic acid, (3-aminopropyl)-, diethyl ester)

• Product Name: Propanedioic acid, (3-aminopropyl)-, diethyl ester
• CAS No: 771579-26-1
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 1783589
• PubChem ID: 14919762
• Update Time: 2025-04-21

Propanedioic acid, (3-aminopropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (3-aminopropyl)-, diethyl ester
• 771579-26-1
• SCHEMBL15710456
• Diethyl 2-(3-aminopropyl)malonate

• Inchi： 1S/C10H19NO4/c1-3-14-9(12)8(6-5-7-11)10(13)15-4-2/h8H,3-7,11H2,1-2H3
• InChI Key： KYLDRZYXRQGRKM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCN)=O

Computed Properties

• Exact Mass: 217.13147
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62